Cas no 14034-08-3 (Methyl 3-bromo-4-(tert-butyl)benzoate)

Methyl 3-bromo-4-(tert-butyl)benzoate is a brominated aromatic ester featuring a tert-butyl substituent at the para position relative to the ester group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The bromine atom at the meta position offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings. The tert-butyl group enhances steric and electronic properties, influencing reactivity and selectivity in downstream transformations. Its stable ester functionality ensures compatibility with a range of reaction conditions, making it a valuable building block for complex molecule synthesis.

Methyl 3-bromo-4-(tert-butyl)benzoate structure

14034-08-3 structure

Product Name:Methyl 3-bromo-4-(tert-butyl)benzoate

CAS No:14034-08-3

MF:C₁₂H₁₅BrO₂

MW:271.150303125381

MDL:MFCD09966022

CID:1030501

PubChem ID:11959028

Update Time:2025-06-07

Methyl 3-bromo-4-(tert-butyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-bromo-4-(tert-butyl)benzoate
- benzoic acid, 3-bromo-4-(1,1-dimethylethyl)-, methyl ester
- methyl 3-bromo-4-t-butylbenzoate
- METHYL 3-BROMO-4-TERT-BUTYLBENZOATE
- I11565
- MFCD09966022
- 14034-08-3
- DB-370811
- A885873
- CS-W007018
- KXCQBZYCOHEWHO-UHFFFAOYSA-N
- SCHEMBL2240131
- Methyl 3-bromo-4-tert-butyl-benzoate
- DS-4728
- AKOS015852367
- Methyl3-bromo-4-(tert-butyl)benzoate
- DTXSID40474761
- MDL： MFCD09966022
- Inchi： 1S/C12H15BrO2/c1-12(2,3)9-6-5-8(7-10(9)13)11(14)15-4/h5-7H,1-4H3
- InChI Key： KXCQBZYCOHEWHO-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)OC)C=CC=1C(C)(C)C

Computed Properties

Exact Mass: 270.02555
Monoisotopic Mass: 270.02554g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 1.29
Boiling Point: 304.077°C at 760 mmHg
Flash Point: 137.701°C
Refractive Index: 1.522
PSA: 26.3

Methyl 3-bromo-4-(tert-butyl)benzoate Pricemore >>

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